Cas no 52311-59-8 (1-(Bromomethyl)-4-chloro-2-nitrobenzene)

• Product Name: 1-(Bromomethyl)-4-chloro-2-nitrobenzene
• CAS No: 52311-59-8
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• MDL: MFCD09745269
• CID: 366560
• PubChem ID: 10586816
• Update Time: 2025-04-19

1-(Bromomethyl)-4-chloro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-4-chloro-2-nitrobenzene
• 4-Chloro-2-nitrobenzyl bromide
• Benzene,1-(bromomethyl)-4-chloro-2-nitro-
• DJYOHIQKJHEBBB-UHFFFAOYSA-N
• 1-(bromomethyl)-4-chloranyl-2-nitro-benzene
• SCHEMBL1509585
• 2-Nitro-4-chlorobenzyl bromide
• A829019
• BS-16997
• AKOS011377399
• 4-chloro-2-nitro-benzylbromide
• EN300-60893
• MFCD09745269
• AM84242
• 52311-59-8
• FT-0761726
• DTXSID20442165
• DB-024343

• MDL： MFCD09745269
• Inchi： 1S/C7H5BrClNO2/c8-4-5-1-2-6(9)3-7(5)10(11)12/h1-3H,4H2
• InChI Key： DJYOHIQKJHEBBB-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 248.91900
• Monoisotopic Mass: 248.91922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 3.66630